Cas no 338953-68-7 (4-[(4-Methylphenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione)

• Product Name: 4-[(4-Methylphenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• CAS No: 338953-68-7
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 5690255
• PubChem ID: 1478954
• Update Time: 2023-10-13

4-[(4-Methylphenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methylphenyl)methyl]-1-oxo-1,4-thiazinane-3,5-dione
• AKOS015992949
• 4-(4-methylbenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 5H-316S
• 4-[(4-methylphenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• 338953-68-7
• Oprea1_860881
• MFCD00173260
• 4-(4-Methylbenzyl)-4-thiazinane-1,3,5-trione
• 4-(4-Methylbenzyl)thiomorpholine-3,5-dione 1-oxide
• 4-(4-METHYLBENZYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• 3,5-Thiomorpholinedione, 4-[(4-methylphenyl)methyl]-, 1-oxide
• 4-[(4-Methylphenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione

• Inchi： 1S/C12H13NO3S/c1-9-2-4-10(5-3-9)6-13-11(14)7-17(16)8-12(13)15/h2-5H,6-8H2,1H3
• InChI Key： QLMPUCZEPZEPST-UHFFFAOYSA-N
• SMILES： S1(CC(N(C(C1)=O)CC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 251.06161445g/mol
• Monoisotopic Mass: 251.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 577.4±49.0 °C(Predicted)
• pka: -2.34±0.20(Predicted)